Cas no 78448-09-6 (7H-Dibenzo[c,g]carbazol-4-ol)

7H-Dibenzo[c,g]carbazol-4-ol structure
7H-Dibenzo[c,g]carbazol-4-ol structure
Product Name:7H-Dibenzo[c,g]carbazol-4-ol
CAS No:78448-09-6
MF:C20H13NO
MW:283.323324918747
CID:575193
PubChem ID:115328
Update Time:2025-04-19

7H-Dibenzo[c,g]carbazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 7H-Dibenzo[c,g]carbazol-4-ol
    • 7H-Dibenzo(c,g)carbazol-4-ol
    • DTXSID50229087
    • 4-Hydroxy-7H-dibenzo(c,g)carbazole
    • 4-Hydroxy-7H-dibenzo[c,g]carbazole
    • CCRIS 1844
    • KEW8TS89QU
    • 78448-09-6
    • Inchi: 1S/C20H13NO/c22-18-7-3-6-15-14(18)9-11-17-20(15)19-13-5-2-1-4-12(13)8-10-16(19)21-17/h1-11,21-22H
    • InChI Key: SZRBLGVVQDTOOJ-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=C1C=CC1=C2C2C3C=CC=CC=3C=CC=2N1

Computed Properties

  • Exact Mass: 283.099714038g/mol
  • Monoisotopic Mass: 283.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 36Ų
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